Cas no 2137560-87-1 (1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl-)

• Product Name: 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl-
• CAS No: 2137560-87-1
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5287637
• Update Time: 2025-10-29

1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl-

• Inchi： 1S/C11H21Br/c1-5-8-10(4)11(6-2,7-3)9-12/h5,10H,1,6-9H2,2-4H3
• InChI Key： NEZDRKDZIKIUGP-UHFFFAOYSA-N
• SMILES： C=CCC(C)C(CBr)(CC)CC

Additional information on 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl-

1-Heptene, 5-(Bromomethyl)-5-Ethyl-4-Methyl- (CAS No. 2137560-87-1): An Overview of a Versatile Compound in Modern Chemistry

1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- (CAS No. 2137560-87-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and pharmaceutical research. This compound, characterized by its bromomethyl and ethyl substituents, offers a range of functional groups that make it a valuable building block for the synthesis of more complex molecules.

The bromomethyl group in 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- is particularly noteworthy due to its reactivity and versatility. Bromine is a highly reactive halogen, and the presence of a bromomethyl group can facilitate various chemical reactions, such as nucleophilic substitution and coupling reactions. This makes the compound an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The ethyl and methyl substituents in 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- contribute to the compound's overall stability and solubility properties. These alkyl groups can influence the compound's physical and chemical behavior, making it suitable for use in a variety of reaction conditions. The combination of these functional groups also allows for the fine-tuning of the compound's properties through further derivatization.

In the realm of pharmaceutical research, 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- has shown promise as an intermediate in the synthesis of novel drug candidates. Recent studies have explored its potential in the development of new therapeutic agents for various diseases. For example, researchers have utilized this compound to synthesize derivatives with improved pharmacological profiles, including enhanced bioavailability and reduced toxicity.

The chemical structure of 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- also makes it an ideal candidate for use in polymer science. The presence of multiple functional groups allows for the creation of copolymers with tailored properties, such as increased mechanical strength or improved thermal stability. These polymers can find applications in areas such as coatings, adhesives, and advanced materials.

In addition to its synthetic utility, 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- has been studied for its potential in environmental chemistry. Researchers have investigated its behavior in different environmental matrices to understand its fate and transport properties. This information is crucial for assessing the environmental impact of compounds used in industrial processes and ensuring their safe handling and disposal.

The safety profile of 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- is another important aspect to consider. While detailed toxicological data may be limited for this specific compound, general principles from related brominated compounds suggest that proper handling and storage practices should be followed to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

In conclusion, 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- (CAS No. 2137560-87-1) is a versatile organic compound with a wide range of applications in modern chemistry. Its unique combination of functional groups makes it a valuable starting material for synthetic chemistry, pharmaceutical research, polymer science, and environmental studies. As research continues to advance in these fields, the importance of compounds like 1-Heptene, 5-(bromomethyl)-5-ethyl-4-methyl- is likely to grow, driving further innovation and discovery.